3-Chloro-1H-indazol-6-OL

• IUPAC Name: 3-chloro-2H-indazol-6-ol
• InChI: InChI=1S/C7H5ClN2O/c8-7-5-2-1-4(11)3-6(5)9-10-7/h1-3,11H,(H,9,10)
• InChI Key: JXVOJLPFEDCFKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(NN=C2C=C1O)Cl
• Molecular Formula: C7H5ClN2O
• DSSTOX Substance ID: DTXSID20646681
• Molecular Weight: 168.58 g/mol
• CAS RN: 116570-49-1

Description

3-Chloro-1H-indazol-6-OL is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff fields. It has a molecular formula of C7H5ClN2O and is used for pharmaceutical testing.

Synthesis Analysis

The synthesis of indazoles, including 3-Chloro-1H-indazol-6-OL, has been a topic of interest in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines. A new practical synthesis of 1H-indazole has also been presented.

Molecular Structure Analysis

The molecular structure of 3-Chloro-1H-indazol-6-OL consists of a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom.

Chemical Reactions Analysis

Indazole-containing heterocyclic compounds, such as 3-Chloro-1H-indazol-6-OL, have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents. The search for newer and better drugs for anti-inflammatory therapy has led to the synthesis of new 2,3-disubstituted tetrahydro-2H-indazoles.

Physical And Chemical Properties Analysis

3-Chloro-1H-indazol-6-OL has an average mass of 168.580 Da and a monoisotopic mass of 168.009033 Da.

Scientific Research Applications

Medicinal Applications

Indazole-containing heterocyclic compounds, such as 3-Chloro-1H-indazol-6-OL, have a wide variety of medicinal applications. .

Inhibitors of Phosphoinositide 3-Kinase δ

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Synthetic Approaches

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Anti-Inflammatory Agents

Indazoles have been used as anti-inflammatory agents. .

Antinociceptive Activity

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Inhibition of Cyclo-oxygenase-2 (COX-2)

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Anticancer Activity

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Hypoglycemic and Antiprotozoal Activities

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Mechanism of Action

Target of Action

For instance, some indazole derivatives have been reported to inhibit cell growth, particularly in colon and melanoma cell lines . Another derivative, 6-(p-Bromophenyl)amino-7-(p-chlorophenyl)indazolo, has been identified as a novel inhibitor of cyclo-oxygenase-2 (COX-2) .

Mode of Action

For example, the COX-2 inhibitor mentioned above was found to inhibit the production of prostaglandin E2 (PGE2), tumor necrosis factor-alpha (TNF-α), and matrix metalloproteinase-13 (MMP-13) in a concentration-dependent manner .

Biochemical Pathways

Indazole derivatives have been associated with a wide range of biological activities, including anti-inflammatory, antimicrobial, antihiv, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities . These activities suggest that indazole derivatives may affect multiple biochemical pathways.

Result of Action

One indazole derivative, 3-amino-n-(4-benzylphenyl)-5-chloro-1h-indazole-1-carboxamide, was found to inhibit cell growth with gi50 values in the 0041–336 μM range, being very effective against colon and melanoma cell lines .

Safety and Hazards

According to the safety data sheet, 3-Chloro-1H-indazol-6-OL is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes.

Future Directions

Given the wide range of biological activities of indazole derivatives, it is concluded that the medicinal properties of indazole, including 3-Chloro-1H-indazol-6-OL, have to be explored in the near future for the treatment of various pathological conditions. The development of new drugs that overcome antimicrobial resistance (AMR) problems is necessary, and heterocyclic compounds like 3-Chloro-1H-indazol-6-OL, which have high chemotherapeutic values, can act as a remedy for the development of novel drugs.